Cas no 396717-19-4 (Benzaldehyde,2-(3-hydroxy-1-propyn-1-yl)-)

• Product Name: Benzaldehyde,2-(3-hydroxy-1-propyn-1-yl)-
• CAS No: 396717-19-4
• MF: C₁₀H₈O₂
• MW: 160.169322967529
• CID: 299773
• PubChem ID: 11126551
• Update Time: 2025-04-19

Benzaldehyde,2-(3-hydroxy-1-propyn-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde,2-(3-hydroxy-1-propyn-1-yl)-
• Benzaldehyde,2-(3-hydroxy-1-propynyl)- (9CI)
• 2-(3-hydroxyprop-1-ynyl)benzaldehyde
• AKOS027406520
• F2167-5501
• 396717-19-4
• 2-(3-hydroxyprop-1-yn-1-yl)benzaldehyde
• DTXSID90456092

• Inchi： 1S/C10H8O2/c11-7-3-6-9-4-1-2-5-10(9)8-12/h1-2,4-5,8,11H,7H2
• InChI Key： TVIOXHPPCIDLPG-UHFFFAOYSA-N
• SMILES： O=CC1C=CC=CC=1C#CCO

Computed Properties

• Exact Mass: 160.05244
• Monoisotopic Mass: 160.052429494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3